Cas no 2445579-60-0 (5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole)

• Product Name: 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole
• CAS No: 2445579-60-0
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 6625873
• PubChem ID: 154967820
• Update Time: 2026-03-11

5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole, 5-bromo-2-methyl-7-(trifluoromethyl)-
• 5-bromo-2-methyl-7-(trifluoromethyl)indazole
• 2445579-60-0
• 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole
• SCHEMBL22172245
• G66830

• Inchi： 1S/C9H6BrF3N2/c1-15-4-5-2-6(10)3-7(8(5)14-15)9(11,12)13/h2-4H,1H3
• InChI Key： JKMSOUJKNHRYLS-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Br)C=C2C(F)(F)F)=CN1C

Computed Properties

• Exact Mass: 277.96665g/mol
• Monoisotopic Mass: 277.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 307.6±37.0 °C(Predicted)
• pka: -2.58±0.30(Predicted)

Additional information on 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole

Introduction to 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole (CAS No. 2445579-60-0)

5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole, identified by the CAS number 2445579-60-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine atom at the 5-position, a methyl group at the 2-position, and a trifluoromethyl group at the 7-position, contribute to its unique chemical properties and biological interactions.

The indazole scaffold is a nitrogen-containing heterocycle that has been extensively studied for its role in various biological processes. Indazoles exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The introduction of substituents such as bromine, methyl, and trifluoromethyl groups can modulate the biological activity of indazole derivatives, making them valuable candidates for drug discovery and development.

In recent years, 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole has been investigated for its potential role in addressing various diseases. One of the most compelling areas of research has been its application in oncology. Studies have shown that indazole derivatives can interfere with key signaling pathways involved in cancer cell proliferation and survival. The presence of electron-withdrawing groups like the trifluoromethyl moiety enhances the binding affinity of these compounds to their target enzymes and receptors, thereby improving their efficacy.

Moreover, the bromine substituent in 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole adds another layer of functionality that can be exploited for further derivatization. Brominated aromatic compounds are known to be versatile intermediates in organic synthesis and have been used in the development of various pharmaceuticals. The combination of these structural elements makes this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole with biological targets more accurately. Molecular docking studies have revealed that this compound can effectively bind to enzymes involved in cancer metabolism and signaling pathways. These insights have guided the design of novel derivatives with enhanced pharmacological properties.

The synthesis of 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it determines the regioselectivity and efficiency of subsequent transformations. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed processes, have been employed to improve the synthetic route and reduce byproduct formation.

In addition to its potential in oncology, 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole has also been explored for its antimicrobial properties. The indazole core exhibits broad-spectrum activity against various bacterial and fungal strains. The introduction of electron-withdrawing groups enhances this activity by increasing the compound's ability to disrupt microbial cell membranes and inhibit vital metabolic pathways.

The trifluoromethyl group, in particular, has been shown to improve the bioavailability and metabolic stability of indazole derivatives. This makes 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole an attractive candidate for further development into antimicrobial agents that can overcome existing resistance mechanisms.

Another area where this compound shows promise is in neurodegenerative diseases. Research has indicated that indazole derivatives can modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole make it a potential lead compound for developing novel therapeutics that target these neurological disorders.

The pharmacokinetic properties of 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole are also an important consideration in its development as a drug candidate. Studies have demonstrated that this compound exhibits good solubility and stability under physiological conditions, which are essential for effective drug delivery. Additionally, its metabolic profile suggests that it can be rapidly cleared from the body without significant accumulation or toxicity.

In conclusion, 5-Bromo-2-methyl-7-(trifluoromethyl)-2H-indazole (CAS No. 2445579-60-0) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of substituents makes it a versatile scaffold for developing drugs targeting various diseases, including cancer, infections, and neurodegenerative disorders. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties.